Cas no 342611-05-6 (2-phenylethyl-d9-amine)

• Product Name: 2-phenylethyl-d9-amine
• CAS No: 342611-05-6
• MF: C₈H₁₁N
• MW: 130.235097169876
• CID: 918906
• PubChem ID: 15556619
• Update Time: 2025-07-18

2-phenylethyl-d9-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenylethyl-d9-amine
• 2-Phenylethyl-d9-ami
• Benzene-d5-ethan-d4-amine
• SCHEMBL8787757
• 1,1,2,2-tetradeuterio-2-(2,3,4,5,6-pentadeuteriophenyl)ethanamine
• 342611-05-6
• D99324
• DTXSID601312092

• Inchi： 1S/C8H11N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7,9H2/i1D,2D,3D,4D,5D,6D2,7D2
• InChI Key： BHHGXPLMPWCGHP-NVLGFDPUSA-N
• SMILES： NC([2H])([2H])C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 130.146
• Monoisotopic Mass: 130.146
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 196.5±9.0 °C at 760 mmHg
• Flash Point: 90.6±0.0 °C
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

2-phenylethyl-d9-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-phenylethyl-d9-amine

Comprehensive Guide to 2-Phenylethyl-d9-amine (CAS No. 342611-05-6): Properties, Applications, and Industry Insights

2-Phenylethyl-d9-amine (CAS No. 342611-05-6) is a deuterated analog of phenethylamine, a compound of significant interest in pharmaceutical research and analytical chemistry. The incorporation of nine deuterium atoms (d9) enhances its utility in mass spectrometry and metabolic studies, making it a valuable tool for isotope labeling and tracer experiments. This article explores the molecular characteristics, synthetic pathways, and cutting-edge applications of 2-Phenylethyl-d9-amine, addressing frequently searched queries such as "deuterated amine applications" and "CAS 342611-05-6 uses."

The growing demand for isotopically labeled compounds in drug development has positioned 2-Phenylethyl-d9-amine as a critical reference standard. Researchers leverage its stable isotopic signature to study neurotransmitter pathways, pharmacokinetics, and drug metabolite profiling. Recent trends in precision medicine and neurochemical research have further amplified its relevance, with publications highlighting its role in elucidating dopamine and serotonin modulation mechanisms.

From a synthetic chemistry perspective, 2-Phenylethyl-d9-amine is typically produced via catalytic deuteration or customized Grignard reactions. Its molecular formula (C₈D₉NH₂) and exact mass (137.17 g/mol) are frequently queried in spectral databases, underscoring its importance in analytical method validation. Laboratories prioritize this compound for LC-MS/MS workflows due to its minimal interference with endogenous analytes—a feature extensively discussed in forums on analytical method optimization.

Beyond research applications, 2-Phenylethyl-d9-amine has gained attention in the flavor and fragrance industry as a precursor for deuterated aroma compounds. Its stability under thermal conditions makes it suitable for GC-MS studies of volatile organic compounds (VOCs), addressing emerging interests in food authenticity testing and environmental exposure assessment. Regulatory agencies increasingly recommend deuterated internal standards like this compound to improve analytical accuracy.

The compound's storage and handling protocols align with standard laboratory practices for deuterated chemicals. Users often search for "342611-05-6 solubility" and "phenylethyl-d9-amine stability," to which studies confirm its solubility in organic solvents (e.g., methanol, DMSO) and long-term stability at -20°C. These properties facilitate its integration into automated high-throughput screening platforms.

Innovations in isotope-enriched chemistry continue to expand the potential of 2-Phenylethyl-d9-amine. Recent patent filings describe its use in developing novel PET radiotracers for neurological imaging, tapping into the booming diagnostic imaging market. Furthermore, its application in stable isotope probing (SIP) techniques provides microbiologists with tools to investigate microbial metabolism in complex ecosystems.

Quality control specifications for CAS 342611-05-6 typically require ≥98% isotopic purity (by ¹H-NMR) and ≤0.5% non-deuterated impurities—parameters critical for reproducibility in quantitative NMR studies. Suppliers increasingly provide customized certificates of analysis (CoA) with batch-specific deuterium enrichment data, responding to industry demands for traceability.

As the scientific community prioritizes reproducible research and green chemistry, the synthesis of 2-Phenylethyl-d9-amine has evolved to incorporate solvent-free deuteration methods. These advancements address sustainability concerns while maintaining the compound's utility in high-resolution mass spectrometry—a technique dominating discussions in metabolomics forums.